Cas no 1934854-67-7 (Cyclopentanemethanesulfonamide, 1-methoxy-)
Cyclopentanemethanesulfonamide, 1-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanemethanesulfonamide, 1-methoxy-
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- Inchi: 1S/C7H15NO3S/c1-11-7(4-2-3-5-7)6-12(8,9)10/h2-6H2,1H3,(H2,8,9,10)
- InChI Key: YQWHEDQPOJJJQC-UHFFFAOYSA-N
- SMILES: C1(OC)(CS(N)(=O)=O)CCCC1
Cyclopentanemethanesulfonamide, 1-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679880-0.05g |
(1-methoxycyclopentyl)methanesulfonamide |
1934854-67-7 | 95.0% | 0.05g |
$888.0 | 2025-03-12 | |
| Enamine | EN300-679880-0.1g |
(1-methoxycyclopentyl)methanesulfonamide |
1934854-67-7 | 95.0% | 0.1g |
$930.0 | 2025-03-12 | |
| Enamine | EN300-679880-0.25g |
(1-methoxycyclopentyl)methanesulfonamide |
1934854-67-7 | 95.0% | 0.25g |
$972.0 | 2025-03-12 | |
| Enamine | EN300-679880-0.5g |
(1-methoxycyclopentyl)methanesulfonamide |
1934854-67-7 | 95.0% | 0.5g |
$1014.0 | 2025-03-12 | |
| Enamine | EN300-679880-1.0g |
(1-methoxycyclopentyl)methanesulfonamide |
1934854-67-7 | 95.0% | 1.0g |
$1057.0 | 2025-03-12 | |
| Enamine | EN300-679880-2.5g |
(1-methoxycyclopentyl)methanesulfonamide |
1934854-67-7 | 95.0% | 2.5g |
$2071.0 | 2025-03-12 | |
| Enamine | EN300-679880-5.0g |
(1-methoxycyclopentyl)methanesulfonamide |
1934854-67-7 | 95.0% | 5.0g |
$3065.0 | 2025-03-12 | |
| Enamine | EN300-679880-10.0g |
(1-methoxycyclopentyl)methanesulfonamide |
1934854-67-7 | 95.0% | 10.0g |
$4545.0 | 2025-03-12 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01071474-1g |
(1-Methoxycyclopentyl)methanesulfonamide |
1934854-67-7 | 95% | 1g |
¥5481.0 | 2023-03-19 |
Cyclopentanemethanesulfonamide, 1-methoxy- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Cyclopentanemethanesulfonamide, 1-methoxy-
Cyclopentanemethanesulfonamide, 1-methoxy- (CAS No. 1934854-67-7): A Comprehensive Overview
The compound Cyclopentanemethanesulfonamide, 1-methoxy- (CAS No. 1934854-67-7) represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfonamide derivative has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclopentane ring fused with a methanesulfonamide moiety, further modified by a methoxy group, endows this molecule with distinct chemical and biological properties that make it a promising candidate for further exploration.
In recent years, sulfonamides have been extensively studied for their broad spectrum of biological activities. These compounds are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them valuable scaffolds for the design of novel therapeutic agents. The specific modification of Cyclopentanemethanesulfonamide, 1-methoxy- with a methoxy group at the 1-position introduces additional functional diversity, enabling fine-tuning of its pharmacokinetic and pharmacodynamic profiles.
The cyclopentane ring in this compound contributes to its stability and lipophilicity, which are crucial factors in drug design. The rigidity of the cyclopentane ring can enhance binding affinity to biological targets by restricting conformational flexibility. This structural feature is particularly advantageous in the development of small-molecule inhibitors and agonists. Moreover, the methanesulfonamide group is a well-known pharmacophore that enhances solubility and bioavailability, making it an attractive moiety for medicinal chemists.
Recent studies have highlighted the potential of sulfonamide derivatives in addressing various therapeutic challenges. For instance, modifications of the sulfonamide core have been explored in the development of antimicrobial agents, anti-inflammatory drugs, and even anticancer therapeutics. The methoxy group in Cyclopentanemethanesulfonamide, 1-methoxy- may play a critical role in modulating its interaction with biological targets by influencing electronic distribution and hydrogen bonding capabilities.
One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.
The pharmacological profile of Cyclopentanemethanesulfonamide, 1-methoxy- has been the subject of several preliminary investigations. Early studies suggest that this compound exhibits promising activity against certain enzymatic targets, which could translate into therapeutic benefits in conditions where these enzymes are dysregulated. Additionally, its structural similarity to known bioactive molecules may facilitate rapid adoption into existing drug development frameworks.
In conclusion, Cyclopentanemethanesulfonamide, 1-methoxy- (CAS No. 1934854-67-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable scaffold for further exploration. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one are likely to play an increasingly important role in the development of novel therapeutics.
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